2-(Bromomethyl)-4-chlorobut-1-ene
Description
2-(Bromomethyl)-4-chlorobut-1-ene (C₅H₈BrCl) is an aliphatic bromo-chloro compound featuring a bromomethyl (-CH₂Br) group at the second carbon and a chlorine atom at the fourth carbon of a but-1-ene backbone. This structure renders it a versatile intermediate in organic synthesis, particularly in alkylation and cyclization reactions.
Properties
Molecular Formula |
C5H8BrCl |
|---|---|
Molecular Weight |
183.47 g/mol |
IUPAC Name |
2-(bromomethyl)-4-chlorobut-1-ene |
InChI |
InChI=1S/C5H8BrCl/c1-5(4-6)2-3-7/h1-4H2 |
InChI Key |
LAUASXLZJRHMTO-UHFFFAOYSA-N |
Canonical SMILES |
C=C(CCCl)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 2-(Bromomethyl)-4-chlorobut-1-ene with key analogs:
| Compound Name | CAS Number | Substituents (Position) | Backbone | Key Features |
|---|---|---|---|---|
| 2-(Bromomethyl)-4-chlorobut-1-ene | Not available | BrCH₂- (C2), Cl (C4) | But-1-ene | Aliphatic, dual halogenation |
| 4-Bromo-1-chloro-2-methylbut-2-ene | 114506-04-6 | Br (C4), Cl (C1), CH₃ (C2) | But-2-ene | Branched, E-configuration |
| 2-(Bromomethyl)but-1-ene (S2b) | Not provided | BrCH₂- (C2) | But-1-ene | Simpler halogenation, no Cl substituent |
| Ethyl 2-(bromomethyl)acrylate (S2h) | Not provided | BrCH₂- (C2), ester group (C1) | Acrylate | Electron-withdrawing ester moiety |
Key Observations :
- Positional Effects : The placement of halogens significantly impacts reactivity. For instance, the Cl at C4 in the target compound may enhance electrophilicity at C1, facilitating nucleophilic attacks, whereas 4-bromo-1-chloro-2-methylbut-2-ene () exhibits steric hindrance due to the methyl group at C2 .
- Backbone Differences : The but-1-ene backbone in the target compound contrasts with but-2-ene in 4-bromo-1-chloro-2-methylbut-2-ene, affecting conjugation and stability.
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